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Cat. No.: B606989 Get Quote

Technical Support Center: Piflufolastat PET/CT
Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

mitigating common artifacts encountered during Piflufolastat (¹⁸F-DCFPyL) PET/CT imaging.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of artifacts in Piflufolastat PET/CT imaging?

A1: Artifacts in Piflufolastat PET/CT can arise from patient-related factors, technical

parameters of the scan, and the inherent biodistribution of the radiotracer. The most common

sources include patient motion, high physiologic urinary activity of the tracer, metallic implants,

and issues with CT-based attenuation correction.[1][2][3][4][5][6]

Q2: How does patient motion affect the quality of Piflufolastat PET/CT images?

A2: Patient motion during the scan, including respiratory motion, can cause misregistration

between the PET and CT images.[4][7] This misalignment can lead to inaccurate localization of

Piflufolastat uptake and the creation of artificial lesions, or blurring of true lesions,

compromising the quantitative accuracy of the scan.[4][8]

Q3: Why is urinary activity a concern in Piflufolastat PET/CT and what artifacts can it cause?
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A3: Piflufolastat is excreted through the urinary system, leading to high concentrations of the

radiotracer in the kidneys, ureters, and bladder.[9] This intense activity can cause "halo"

artifacts or scatter, which may obscure adjacent structures like the prostate or pelvic lymph

nodes.[1][10] While a study on a similar PSMA-targeted agent, ¹⁸F-Flotufolastat, found that

urinary activity did not impede assessment in the majority of cases, it can occasionally impact

interpretation.[11]

Q4: Can metallic implants, such as hip prostheses or dental fillings, interfere with the scan?

A4: Yes, metallic implants can cause significant artifacts on the CT portion of the scan,

appearing as streaks or areas of abnormally high density.[2][5][6] When this erroneous CT data

is used for PET attenuation correction, it can lead to false-positive or false-negative findings on

the PET images in the vicinity of the implant.[6][8]

Troubleshooting Guides
Issue 1: Motion Artifacts
Symptoms:

Blurring of anatomical structures.

Misalignment of PET and CT data, particularly near the diaphragm.[7]

Appearance of "hot" or "cold" spots that do not correspond to anatomical structures.
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Strategy Detailed Protocol

Patient Instruction and Comfort

Clearly instruct the patient to remain as still as

possible during the scan. Ensure the patient is

in a comfortable position to minimize involuntary

movements.

Immobilization Devices
Use of immobilization devices, such as straps or

cushions, can help reduce patient movement.

Respiratory Gating

For thoracic and upper abdominal imaging,

respiratory gating can be employed. This

technique acquires PET data in sync with the

patient's breathing cycle to minimize motion

blurring.[8]

Image Co-registration

Post-acquisition image processing software can

be used to co-register the PET and CT images

to correct for minor misalignments.[8]

Issue 2: Urinary Activity Artifacts
Symptoms:

Intense radiotracer signal in the bladder, potentially obscuring adjacent tissues.[1]

"Halo" or scatter artifacts around the bladder.[10]

Difficulty in delineating pelvic lymph nodes or local recurrence near the bladder.
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Strategy Detailed Protocol

Patient Hydration

Encourage adequate patient hydration before

and after the injection of Piflufolastat to promote

tracer clearance and reduce its concentration in

the bladder.[1][12]

Bladder Voiding

Instruct the patient to void their bladder

immediately before the PET/CT scan

commences.[1][12][13]

Delayed Imaging

In some cases, delayed imaging of the pelvic

region after bladder voiding may be considered,

although starting image acquisition more than

90 minutes after injection may adversely impact

imaging performance.[13]

Diuretics

The use of diuretics is a potential strategy to

enhance tracer clearance, though this should be

considered on a case-by-case basis and as per

institutional protocols.

Issue 3: Metallic Implant Artifacts
Symptoms:

Streaking or beam hardening artifacts on the CT image originating from the implant.[14]

Falsely high or low tracer uptake on the PET image in the vicinity of the metal object.[6][8]
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Strategy Detailed Protocol

Review Non-Attenuation Corrected (NAC)

Images

Always review the NAC PET images alongside

the attenuation-corrected (AC) images. NAC

images are not affected by CT-based artifacts

and can help differentiate true uptake from

artifacts.[8]

Metal Artifact Reduction (MAR) Software

Utilize MAR algorithms, which are available on

most modern CT scanners. These algorithms

are designed to correct for the artifacts caused

by metallic objects in the CT data before it is

used for PET attenuation correction.[8][15]

CT Scan Parameters Optimization

Adjusting CT acquisition parameters, such as

increasing kVp, can sometimes help to mitigate

beam hardening artifacts.

Experimental Protocols
Piflufolastat PET/CT Image Acquisition Protocol for Artifact Minimization

Patient Preparation:

Patients should be well-hydrated.[12]

No specific fasting requirements are necessary.

Patients should be instructed to void immediately prior to imaging to minimize urinary

artifacts.[12][13]

Radiotracer Administration:

Administer a standard intravenous injection of Piflufolastat (¹⁸F-DCFPyL). The

recommended dose is 333 MBq (9 mCi), with an acceptable range of 296 to 370 MBq (8-

10 mCi).[13][16]

Follow the injection with a saline flush to ensure the full dose is administered.[13]
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Uptake Phase:

A 60 to 90-minute uptake period between injection and scanning is recommended.[16]

Starting image acquisition more than 90 minutes post-injection may negatively affect

imaging performance.[13]

Image Acquisition:

Patient Positioning: Position the patient in a supine position with their arms raised above

their head to reduce beam hardening and truncation artifacts.[13][14]

CT Scan: Perform a low-dose CT scan for attenuation correction and anatomical

localization.[13] If metallic implants are present, a MAR algorithm should be applied if

available.[8]

PET Scan: The PET scan should cover the area from the mid-thigh to the vertex of the

skull.[12][13]

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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